Cas no 877996-08-2 (N-(2,5-dimethoxyphenyl)methylcyclopropanamine)

• Product Name: N-(2,5-dimethoxyphenyl)methylcyclopropanamine
• CAS No: 877996-08-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD09740511
• CID: 3377082
• PubChem ID: 16793693
• Update Time: 2025-09-28

N-(2,5-dimethoxyphenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, N-CYCLOPROPYL-2,5-DIMETHOXY-
• N-[(2,5-dimethoxyphenyl)methyl]cyclopropanamine
• Z86138875
• 877996-08-2
• AKOS000147300
• G21647
• CS-0246053
• EN300-31580
• N-(2,5-dimethoxybenzyl)cyclopropanamine
• SCHEMBL5798027
• F8889-3938
• N-(2,5-dimethoxyphenyl)methylcyclopropanamine

• MDL： MFCD09740511
• Inchi： 1S/C12H17NO2/c1-14-11-5-6-12(15-2)9(7-11)8-13-10-3-4-10/h5-7,10,13H,3-4,8H2,1-2H3
• InChI Key： MXVSAODVABXUET-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CNC1CC1)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 315.1±27.0 °C at 760 mmHg
• Flash Point: 127.7±13.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2,5-dimethoxyphenyl)methylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,5-dimethoxyphenyl)methylcyclopropanamine

Introduction to N-(2,5-dimethoxyphenyl)methylcyclopropanamine (CAS No. 877996-08-2)

N-(2,5-dimethoxyphenyl)methylcyclopropanamine, identified by its Chemical Abstracts Service number CAS No. 877996-08-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both aromatic and cyclic moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of a cyclopropanamine core attached to a phenyl ring substituted with two methoxy groups at the 2nd and 5th positions. This specific arrangement not only contributes to its distinct spectroscopic and chromatographic behavior but also influences its biological activity. The cyclopropane ring, known for its strain and rigidity, can introduce unique interactions with biological targets, making it a promising scaffold for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the cyclopropanamine moiety. Studies have demonstrated that such structures can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The methoxy groups on the phenyl ring further enhance the compound's versatility by allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

Recent research has highlighted the importance of N-(2,5-dimethoxyphenyl)methylcyclopropanamine in the context of central nervous system (CNS) disorders. Preclinical studies have suggested that this compound may interact with specific neurotransmitter systems, potentially making it a viable candidate for treating conditions such as depression and anxiety. The ability of the cyclopropanamine group to modulate receptor activity is particularly intriguing and has prompted further investigation into its mechanisms of action.

The synthesis of N-(2,5-dimethoxyphenyl)methylcyclopropanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclopropane ring followed by functionalization of the phenyl ring with methoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The analytical characterization of N-(2,5-dimethoxyphenyl)methylcyclopropanamine is crucial for understanding its chemical behavior and ensuring its quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide valuable insights into the compound's molecular interactions and help in elucidating its biological effects.

In conclusion, N-(2,5-dimethoxyphenyl)methylcyclopropanamine (CAS No. 877996-08-2) represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one are likely to play a significant role in the advancement of medicinal chemistry.